Cas no 178309-37-0 (1,4,6-trichlorophthalazine)

• Product Name: 1,4,6-trichlorophthalazine
• CAS No: 178309-37-0
• MF: C₈H₃Cl₃N₂
• MW: 233.481818437576
• MDL: MFCD16037283
• CID: 1107913
• PubChem ID: 10585735
• Update Time: 2025-11-02

1,4,6-trichlorophthalazine Chemical and Physical Properties

Names and Identifiers

• 1,4,6-trichloro-Phthalazine
• 1,4,6-trichlorophthalazine
• SCHEMBL3601771
• EN300-303398
• Z1269221717
• SY216553
• UHLIWROXGHZFPB-UHFFFAOYSA-N
• 1,4,6-trichlorophthala-zine
• 178309-37-0
• PHTHALAZINE, 1,4,6-TRICHLORO
• MFCD16037283

• MDL： MFCD16037283
• Inchi： 1S/C8H3Cl3N2/c9-4-1-2-5-6(3-4)8(11)13-12-7(5)10/h1-3H
• InChI Key： UHLIWROXGHZFPB-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C=CC2=C(N=N1)Cl)Cl

Computed Properties

• Exact Mass: 231.936181g/mol
• Monoisotopic Mass: 231.936181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 1,4,6-trichlorophthalazine

Comprehensive Overview of 1,4,6-Trichlorophthalazine (CAS No. 178309-37-0): Properties, Applications, and Market Insights

1,4,6-Trichlorophthalazine (CAS No. 178309-37-0) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This chlorinated derivative of phthalazine exhibits unique chemical properties, making it a valuable intermediate in synthetic chemistry. With the increasing demand for high-performance chemical intermediates, researchers and industries are exploring the potential of 1,4,6-trichlorophthalazine in various innovative applications.

The molecular structure of 1,4,6-trichlorophthalazine features a phthalazine core substituted with three chlorine atoms at the 1, 4, and 6 positions. This arrangement contributes to its enhanced reactivity and versatility in chemical transformations. The compound’s thermal stability and solubility profile make it suitable for diverse synthetic pathways, including nucleophilic substitution and coupling reactions. Recent studies have highlighted its role in the development of advanced pharmaceutical agents and functional materials, aligning with the growing interest in sustainable chemistry and green synthesis.

In the pharmaceutical sector, 1,4,6-trichlorophthalazine serves as a key building block for the synthesis of biologically active molecules. Its structural motif is found in compounds with potential anti-inflammatory, antimicrobial, and anticancer properties. Researchers are particularly interested in its application for designing small-molecule inhibitors targeting specific enzymes or pathways. This aligns with the current trend of precision medicine and targeted drug delivery, which are among the most searched topics in AI-driven drug discovery platforms.

The agrochemical industry also benefits from the unique properties of 1,4,6-trichlorophthalazine. It is employed in the synthesis of crop protection agents and pesticide intermediates, contributing to the development of more efficient and environmentally friendly solutions. As the global focus shifts toward sustainable agriculture and reduced chemical footprints, this compound’s role in creating low-toxicity formulations has become increasingly relevant. Searches for eco-friendly agrochemicals and green pesticides have surged, reflecting the industry’s evolving priorities.

From a commercial perspective, the market for 1,4,6-trichlorophthalazine is expanding, driven by its applications in high-growth sectors. Manufacturers are investing in scalable synthesis methods to meet the rising demand, while ensuring compliance with regulatory standards and safety protocols. The compound’s supply chain dynamics and pricing trends are closely monitored by stakeholders, as they influence the cost-effectiveness of downstream products. Keywords such as chemical sourcing and bulk suppliers frequently appear in search queries, underscoring the need for reliable market intelligence.

Innovations in catalysis and process optimization have further enhanced the appeal of 1,4,6-trichlorophthalazine. Recent advancements in flow chemistry and continuous manufacturing have enabled more efficient production, reducing waste and energy consumption. These developments resonate with the broader push toward circular economy principles, a topic that dominates discussions in sustainable industrial practices.

In summary, 1,4,6-trichlorophthalazine (CAS No. 178309-37-0) is a multifaceted compound with significant potential across multiple industries. Its applications in pharmaceuticals, agrochemicals, and material science are supported by its robust chemical properties and adaptability. As research continues to uncover new uses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry. For professionals seeking specialty chemicals or research-grade intermediates, 1,4,6-trichlorophthalazine represents a compelling option with a bright future.